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Compound of Interest

Compound Name: Salvinorin A Carbamate

Cat. No.: B593855 Get Quote

Essential Safety and Handling Guide for Salvinorin
A Carbamate
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Salvinorin A Carbamate. The following procedures and

recommendations are designed to ensure a safe laboratory environment by minimizing

exposure risk and ensuring proper disposal.

Salvinorin A Carbamate is a potent κ-opioid receptor (KOR) full agonist.[1] Due to its high

potency and pharmacological activity, it should be handled with extreme caution. While a

specific Safety Data Sheet (SDS) for Salvinorin A Carbamate is not readily available, the

following guidance is based on information for the parent compound, Salvinorin A, and general

best practices for handling potent psychoactive compounds.

Physical and Chemical Properties
Property Data Source

Chemical Formula C₂₂H₂₇NO₈ Cayman Chemical[1]

Molecular Weight 433.5 g/mol Cayman Chemical[1]

Solubility
DMSO: 2 mg/ml, Acetonitrile: 1

mg/ml, DMF: 1 mg/ml
Cayman Chemical[1]
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Toxicological Data for Salvinorin A
As a derivative of Salvinorin A, it is prudent to consider the toxicological data of the parent

compound.

Hazard Identification
Classification & Precautionary
Statements

Acute Toxicity

Harmful if swallowed.[2][3] Precautionary

Statements: P264: Wash thoroughly after

handling.[2][3] P270: Do not eat, drink or smoke

when using this product.[2][3] P301+P312: If

swallowed: Call a poison center/doctor if you

feel unwell.[2][3] P330: Rinse mouth.[3] P501:

Dispose of contents/container in accordance

with local/regional/national/international

regulations.[3]

Health Effects

May be irritating to the mucous membranes and

upper respiratory tract. May be harmful by

inhalation, ingestion, or skin absorption. May

cause eye, skin, or respiratory system irritation.

Ingestion may cause hallucinations.

Routes of Entry Inhalation, Ingestion, Skin and Eye contact.

Operational and Disposal Plans
Personal Protective Equipment (PPE)
Given the high potency of Salvinorin A Carbamate, a comprehensive PPE strategy is

mandatory to prevent accidental exposure. The use of PPE should be considered the final

barrier after engineering controls and safe work practices have been implemented.
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PPE Item Specifications and Rationale

Gloves

Double Gloving Required. Use powder-free,

disposable gloves of a material tested for

resistance to the solvents in use.[4][5] The outer

glove should be changed immediately upon

known or suspected contact with the compound.

Change gloves regularly, at least every 30-60

minutes.[5]

Gown

A disposable, long-sleeved, seamless gown

made of a low-permeability fabric should be

worn.[4] Cuffs should be tucked under the outer

gloves.[5]

Eye Protection

Chemical splash goggles are required to protect

against splashes of solutions containing

Salvinorin A Carbamate.[4]

Face Protection

A face shield should be worn in addition to

goggles to provide full facial protection,

especially when there is a risk of splashes or

aerosol generation.[4]

Respiratory Protection

For handling the powdered form of the

compound, a NIOSH-approved respirator (e.g.,

N95 or higher) is required to prevent inhalation

of airborne particles.[4] Surgical masks do not

provide adequate respiratory protection.[4] For

larger spills or when significant aerosolization is

possible, a powered air-purifying respirator

(PAPR) may be necessary.[6]

Head and Shoe Covers

Head and hair covers should be used to prevent

contamination.[4] Shoe covers should be worn

in the designated handling area and removed

before exiting to prevent the spread of

contamination.[5]
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Engineering Controls
Ventilation: All work with solid Salvinorin A Carbamate must be conducted in a certified

chemical fume hood or a Class II Biosafety Cabinet to minimize inhalation exposure.[7]

Designated Area: Establish a designated area for handling Salvinorin A Carbamate. This

area should be clearly marked, and access should be restricted.

Handling Procedures
Pre-Handling: Before handling, ensure all necessary PPE is donned correctly. Prepare all

necessary equipment and reagents in the designated area to minimize movement outside

the controlled space.

During Handling: Avoid creating dust when working with the solid form.[8] Use with adequate

ventilation. Avoid prolonged or repeated exposure.[2]

Post-Handling: After handling, decontaminate all surfaces and equipment. Carefully remove

and dispose of all PPE as hazardous waste. Wash hands and any exposed skin thoroughly

with soap and water.

Emergency Procedures
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Emergency Situation Procedural Steps

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with copious amounts of

soap and water for at least 15 minutes. Seek

medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3] Seek immediate

medical attention.

Inhalation

Move the individual to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

[3]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water.[3] Seek

immediate medical attention.[3]

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. For small spills,

gently cover with an absorbent material, collect

into a sealed container for disposal.[8] Avoid

generating dust.[8] For large spills, contact your

institution's environmental health and safety

department.

Storage and Disposal
Storage: Store Salvinorin A Carbamate in a tightly sealed container in a secure, well-

ventilated, and restricted-access area. Follow the storage temperature recommendations on

the product insert.[2]

Disposal: All waste materials, including contaminated PPE, disposable labware, and excess

compound, must be disposed of as hazardous chemical waste in accordance with local,

state, and federal regulations.[8] Use a licensed disposal company.[8]
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Experimental Workflow Visualization
The following diagram illustrates the essential workflow for the safe handling of Salvinorin A
Carbamate.

Preparation
- Don all required PPE

- Prepare designated workspace

Handling
- Work within a fume hood

- Avoid dust generation
- Use appropriate tools

Proceed to handling

Post-Handling
- Decontaminate workspace

- Segregate waste

Complete experiment

Emergency Procedures
(Spill, Exposure)

If incident occurs

Disposal
- Package waste in sealed containers

- Dispose of as hazardous waste

Finalize cleanup After containment & decontamination

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Salvinorin A Carbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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